Cas no 2228635-30-9 (1-(5-fluoropyridin-3-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(5-fluoropyridin-3-yl)cyclopropane-1-carbaldehyde
• CAS No: 2228635-30-9
• MF: C₉H₈FNO
• MW: 165.164325714111
• CID: 6589030
• PubChem ID: 165781253
• Update Time: 2025-06-15

1-(5-fluoropyridin-3-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoropyridin-3-yl)cyclopropane-1-carbaldehyde
• 2228635-30-9
• EN300-1805771

• Inchi： 1S/C9H8FNO/c10-8-3-7(4-11-5-8)9(6-12)1-2-9/h3-6H,1-2H2
• InChI Key： YKGMUBGOQWFLGL-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)C1(C=O)CC1

Computed Properties

• Exact Mass: 165.058992041g/mol
• Monoisotopic Mass: 165.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 30Ų

Additional information on 1-(5-fluoropyridin-3-yl)cyclopropane-1-carbaldehyde

Introduction to 1-(5-fluoropyridin-3-yl)cyclopropane-1-carbaldehyde (CAS No: 2228635-30-9)

1-(5-fluoropyridin-3-yl)cyclopropane-1-carbaldehyde, identified by the chemical compound code CAS No: 2228635-30-9, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic aldehydes that have garnered considerable attention due to their diverse pharmacological properties and potential applications in drug discovery. The structural uniqueness of this molecule, characterized by the presence of a cyclopropane ring fused with a fluorinated pyridine moiety, positions it as a promising candidate for further exploration in synthetic chemistry and biological evaluation.

The cyclopropane core in 1-(5-fluoropyridin-3-yl)cyclopropane-1-carbaldehyde is a key structural feature that contributes to its distinctive chemical behavior. Cyclopropanes are known for their high ring strain, which often enhances reactivity and binding affinity in biological systems. This strain can be exploited to design molecules with improved pharmacokinetic profiles, such as increased solubility or altered metabolic stability. The incorporation of a fluoropyridine group further enhances the molecule's potential by introducing fluorine atoms, which are widely recognized for their ability to modulate bioavailability, metabolic pathways, and binding interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The combination of the fluoropyridine and cyclopropane moieties in 1-(5-fluoropyridin-3-yl)cyclopropane-1-carbaldehyde suggests potential interactions with various enzymes and receptors. For instance, the fluorine atom may participate in hydrogen bonding or π-stacking interactions, while the cyclopropane ring could engage in hydrophobic or electrostatic interactions. These features make the compound an attractive scaffold for designing novel therapeutic agents.

In the realm of drug discovery, aldehydes serve as versatile intermediates for the synthesis of more complex molecules. The aldehyde functional group in 1-(5-fluoropyridin-3-yl)cyclopropane-1-carbaldehyde provides a reactive site for further derivatization, allowing chemists to explore a wide range of possible modifications. This flexibility is particularly valuable when designing molecules targeting specific biological pathways or aiming to overcome resistance mechanisms associated with existing drugs.

The fluoropyridine moiety has been extensively studied for its role in medicinal chemistry due to its ability to enhance drug-like properties such as lipophilicity, metabolic stability, and binding affinity. Fluorine atoms can also influence electronic properties, affecting both the reactivity and selectivity of chemical transformations. In 1-(5-fluoropyridin-3-yl)cyclopropane-1-carbaldehyde, the fluorine atom is positioned strategically within the molecule to maximize its impact on both chemical reactivity and biological activity.

Current research in the field of heterocyclic chemistry continues to uncover new ways to leverage structural motifs like cyclopropanes and fluorinated pyridines for therapeutic applications. For example, studies have shown that cyclopropane-containing compounds can exhibit unique pharmacological effects due to their ability to induce conformational changes in biological targets. Similarly, fluoropyridines have been reported to enhance the efficacy of drugs targeting neurological disorders, infectious diseases, and cancer.

The synthesis of 1-(5-fluoropyridin-3-yl)cyclopropane-1-carbaldehyde represents a testament to the progress made in synthetic organic chemistry over recent decades. Modern synthetic methodologies allow for efficient construction of complex molecules with high precision, enabling researchers to explore intricate structures like this one. The development of novel synthetic routes has not only facilitated access to this compound but has also provided insights into general strategies for constructing similar scaffolds.

Beyond its potential as a lead compound, 1-(5-fluoropyridin-3-yl)cyclopropane-1-carbaldehyde may also serve as a valuable tool for studying fundamental aspects of molecular recognition and drug-receptor interactions. By systematically varying substituents on the cyclopropane or pyridine rings, researchers can gain deeper understanding into how structural features influence biological activity. Such studies are crucial for developing rational drug design approaches that can accelerate the discovery of new therapeutic agents.

The integration of high-throughput screening technologies with advanced computational methods has further accelerated the process of identifying bioactive compounds like 1-(5-fluoropyridin-3-yl)cyclopropane-1-carbaldehyde. These technologies allow for rapid evaluation of large libraries of compounds, enabling researchers to pinpoint promising candidates for further optimization. The combination of experimental and computational approaches provides a powerful framework for dissecting complex biological systems and identifying novel therapeutic targets.

In conclusion,1-(5-fluoropyridin-3-yl)cyclopropane-1-carbaldehyde (CAS No: 2228635-30-9) exemplifies the innovative spirit driving modern pharmaceutical research. Its unique structural features position it as a versatile scaffold for designing novel therapeutic agents with improved pharmacological properties. As research continues to uncover new applications for this compound and related derivatives,it is likely that it will play an important role in future drug development efforts across multiple therapeutic areas.